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Compound of Interest

Compound Name: SHLP-5

Cat. No.: B15599865 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on preventing the aggregation of SHLP-5 peptide in solution. The

following troubleshooting guides and frequently asked questions (FAQs) address common

issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is the SHLP-5 peptide?

A1: SHLP-5 (Small Humanin-like Peptide 5) is a mitochondrial-derived peptide. Its amino acid

sequence is Ala-Met-Tyr-Cys-Ser-Glu-Val-Gly-Phe-Cys-Ser-Glu-Val-Ala-Pro-Thr-Glu-Ile-Phe-

Asn-Ala-Gly-Leu-Val-Val. It contains a disulfide bridge between the two cysteine residues.

Q2: What are the key physicochemical properties of the SHLP-5 peptide?

A2: Understanding the physicochemical properties of SHLP-5 is crucial for preventing

aggregation. The following table summarizes its key characteristics.
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Property Value Implication for Handling

Molecular Weight 2563.93 Da
Standard for a 24-amino acid

peptide.

Theoretical Isoelectric Point

(pI)
4.05

The peptide is acidic. It will

have a net negative charge at

neutral pH and will be least

soluble at its pI.

Grand Average of

Hydropathicity (GRAVY)
0.558

The positive GRAVY score

indicates that SHLP-5 is a

hydrophobic peptide,

suggesting a tendency to

aggregate in aqueous

solutions.

Amino Acid Composition

High content of hydrophobic

residues (Ala, Met, Val, Gly,

Phe, Ile, Leu, Pro)

Contributes to the peptide's

hydrophobicity and potential

for aggregation.

Special Feature One disulfide bridge

Important for maintaining the

correct tertiary structure.

Reducing agents should be

avoided unless the goal is to

linearize the peptide.

Q3: What is the best solvent for dissolving lyophilized SHLP-5 peptide?

A3: Due to its hydrophobic nature, dissolving SHLP-5 directly in aqueous buffers can be

challenging. It is recommended to first reconstitute the lyophilized peptide in a small amount of

a sterile, organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Once the peptide is fully dissolved, you can slowly add the desired aqueous buffer (e.g.,

phosphate-buffered saline, PBS) to the peptide solution while gently vortexing. Aim for a final

organic solvent concentration that is compatible with your downstream experiments, typically

less than 1%.

Q4: How does pH affect the solubility and stability of SHLP-5?
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A4: The theoretical isoelectric point (pI) of SHLP-5 is 4.05. At this pH, the peptide has a net

neutral charge and is most prone to aggregation and precipitation. To maintain solubility, the pH

of the solution should be kept at least 2 units away from the pI. Therefore, using a buffer with a

pH of 6.0 or higher is recommended. Buffering at a physiological pH of 7.4 is a common and

suitable practice.

Q5: What are the recommended storage conditions for SHLP-5 solutions?

A5: For short-term storage, keep the SHLP-5 solution at 4°C for up to one week. For long-term

storage, it is crucial to aliquot the peptide solution into single-use volumes and store them at

-20°C or -80°C to avoid repeated freeze-thaw cycles, which can promote aggregation.

Troubleshooting Guide
Issue 1: The lyophilized SHLP-5 peptide will not dissolve.

Question Answer/Suggestion

What solvent are you using?

Avoid dissolving SHLP-5 directly in aqueous

buffers. Use a small amount of 100% DMSO or

DMF first to ensure the peptide is fully

solubilized before adding your aqueous buffer.

Have you tried sonication?

If the peptide is still not dissolving, try a brief

sonication in a water bath. This can help break

up small aggregates. Be cautious with the

duration and power to avoid heating the sample.

Issue 2: The SHLP-5 peptide precipitates out of solution after adding aqueous buffer.
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Question Answer/Suggestion

How quickly did you add the aqueous buffer?

Add the aqueous buffer to the organic solvent-

peptide solution slowly and with gentle mixing.

Rapid addition can cause the peptide to crash

out of solution.

What is the final concentration of your peptide?

High peptide concentrations increase the

likelihood of aggregation. Try working with a

lower final concentration.

What is the pH of your final solution?

Ensure the final pH of your peptide solution is

well above the pI of 4.05. A pH of 7.0-8.0 is

generally recommended.

Issue 3: I am observing a gradual loss of SHLP-5 activity in my experiments.

Question Answer/Suggestion

How are you storing your SHLP-5 solution?

Avoid repeated freeze-thaw cycles by storing

the peptide in single-use aliquots at -20°C or

-80°C. For working solutions, store at 4°C and

use within a few days.

Is your solution vortexed vigorously before each

use?

While gentle mixing is needed for initial

solubilization, vigorous vortexing of the final

solution can introduce shear stress and promote

aggregation. Mix gently by pipetting or flicking

the tube.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized SHLP-5 Peptide

Pre-treatment: Allow the vial of lyophilized SHLP-5 to warm to room temperature before

opening to prevent condensation.
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Initial Solubilization: Add a small volume of 100% sterile DMSO to the vial to achieve a high

concentration stock solution (e.g., 1-5 mM). Gently vortex or pipette up and down to ensure

the peptide is completely dissolved.

Dilution: Slowly add your desired sterile aqueous buffer (e.g., PBS, pH 7.4) to the stock

solution while gently mixing to reach the final desired concentration. Ensure the final

concentration of DMSO is compatible with your experimental system.

Verification: Visually inspect the solution to ensure it is clear and free of particulates. If

particulates are present, refer to the troubleshooting guide.

Storage: For immediate use, keep the solution on ice. For long-term storage, aliquot into

single-use tubes and store at -80°C.

Visualizations
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Caption: Recommended workflow for dissolving SHLP-5 peptide to minimize aggregation.
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Caption: Factors contributing to SHLP-5 peptide aggregation in solution.

To cite this document: BenchChem. [Technical Support Center: Preventing SHLP-5 Peptide
Aggregation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599865#preventing-shlp-5-peptide-aggregation-in-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15599865?utm_src=pdf-body-img
https://www.benchchem.com/product/b15599865?utm_src=pdf-body
https://www.benchchem.com/product/b15599865#preventing-shlp-5-peptide-aggregation-in-solution
https://www.benchchem.com/product/b15599865#preventing-shlp-5-peptide-aggregation-in-solution
https://www.benchchem.com/product/b15599865#preventing-shlp-5-peptide-aggregation-in-solution
https://www.benchchem.com/product/b15599865#preventing-shlp-5-peptide-aggregation-in-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15599865?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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